![molecular formula C7H14Cl2OSi B14262099 Butoxy(dichloro)(prop-2-en-1-yl)silane CAS No. 141031-37-0](/img/structure/B14262099.png)
Butoxy(dichloro)(prop-2-en-1-yl)silane
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Overview
Description
Butoxy(dichloro)(prop-2-en-1-yl)silane: is a chemical compound with the molecular formula C7H14Cl2OSi . It is a member of the silane family, which are compounds containing silicon atoms bonded to hydrogen and/or organic groups. This compound is characterized by the presence of butoxy, dichloro, and prop-2-en-1-yl groups attached to a silicon atom.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of butoxy(dichloro)(prop-2-en-1-yl)silane typically involves the reaction of dichlorosilane with butanol and prop-2-en-1-yl derivatives under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
This method ensures high yield and purity of the target compound .
Chemical Reactions Analysis
Types of Reactions
Butoxy(dichloro)(prop-2-en-1-yl)silane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form silanol derivatives.
Reduction: Reduction reactions can convert the dichloro groups to hydrosilane groups.
Substitution: Nucleophilic substitution reactions can replace the chlorine atoms with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and ozone.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Nucleophiles like amines and alcohols are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include silanol derivatives, hydrosilane derivatives, and various substituted silanes .
Scientific Research Applications
Butoxy(dichloro)(prop-2-en-1-yl)silane has a wide range of applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.
Biology: The compound is utilized in the modification of biomolecules for research purposes.
Industry: The compound is used in the production of coatings, adhesives, and sealants.
Mechanism of Action
The mechanism of action of butoxy(dichloro)(prop-2-en-1-yl)silane involves the interaction of its silicon atom with various molecular targets. The silicon atom can form stable bonds with oxygen and fluorine atoms, making it a versatile compound for various chemical reactions. The pathways involved include nucleophilic substitution and radical reactions .
Comparison with Similar Compounds
Similar Compounds
- Trichloro(prop-2-en-1-yl)silane
- Butoxy(trichloro)silane
- Dichloro(methyl)(prop-2-en-1-yl)silane
Uniqueness
Butoxy(dichloro)(prop-2-en-1-yl)silane is unique due to the presence of both butoxy and prop-2-en-1-yl groups, which provide it with distinct chemical properties. This combination allows for a wide range of chemical reactions and applications, making it a valuable compound in various fields .
Properties
CAS No. |
141031-37-0 |
---|---|
Molecular Formula |
C7H14Cl2OSi |
Molecular Weight |
213.17 g/mol |
IUPAC Name |
butoxy-dichloro-prop-2-enylsilane |
InChI |
InChI=1S/C7H14Cl2OSi/c1-3-5-6-10-11(8,9)7-4-2/h4H,2-3,5-7H2,1H3 |
InChI Key |
TUUVQELAQSGJNB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCO[Si](CC=C)(Cl)Cl |
Origin of Product |
United States |
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